Cas no 185034-21-3 (Borate(1-),hydrotris(5-methyl-3-phenyl-1H-pyrazolato-kN1)-, potassium (1:1), (T-4)-)
185034-21-3 structure
Product Name:Borate(1-),hydrotris(5-methyl-3-phenyl-1H-pyrazolato-kN1)-, potassium (1:1), (T-4)-
CAS No:185034-21-3
MF:C30H27BKN6
MW:521.484886407852
CID:137832
PubChem ID:56845894
Update Time:2025-04-19
Borate(1-),hydrotris(5-methyl-3-phenyl-1H-pyrazolato-kN1)-, potassium (1:1), (T-4)- Chemical and Physical Properties
Names and Identifiers
-
- Borate(1-),hydrotris(5-methyl-3-phenyl-1H-pyrazolato-kN1)-, potassium (1:1), (T-4)-
- POTASSIUM HYDROTRIS (3-PHENYL-5-METHYLPYRAZOL-1-YL)BORATE
- Potassiumhydrotris(3-(3-pyridyl)-5-methylpyrazol-1-yl)borate
- potassium:tris(5-methyl-3-phenylpyrazol-1-yl)boron(1-)
- Potassiumhydrotris(3-phenyl-5-methylpyrazol-1-yl)borate,97%
- 185034-21-3
- AKOS015910897
- Potassium hydrotris(3-phenyl-5-methylpyrazol-1-yl)borate
- potassium;tris(5-methyl-3-phenylpyrazol-1-yl)boron(1-)
-
- MDL: MFCD01862445
- Inchi: 1S/C30H27BN6.K/c1-22-19-28(25-13-7-4-8-14-25)32-35(22)31(36-23(2)20-29(33-36)26-15-9-5-10-16-26)37-24(3)21-30(34-37)27-17-11-6-12-18-27;/h4-21H,1-3H3;/q-1;+1
- InChI Key: QBWIDNDNXAHXPC-UHFFFAOYSA-N
- SMILES: [K+].N1([B-](N2C(C)=CC(C3C=CC=CC=3)=N2)N2C(C)=CC(C3C=CC=CC=3)=N2)C(C)=CC(C2C=CC=CC=2)=N1 |^1:2|
Computed Properties
- Exact Mass: 521.20300
- Monoisotopic Mass: 521.2027315g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 38
- Rotatable Bond Count: 6
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 14
- XLogP3: 3.2
- Topological Polar Surface Area: 53.5Ų
Experimental Properties
- Color/Form: Not determined
- Melting Point: 157°C
- PSA: 53.46000
- LogP: 6.13190
- Solubility: Not determined
Borate(1-),hydrotris(5-methyl-3-phenyl-1H-pyrazolato-kN1)-, potassium (1:1), (T-4)- Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
- Risk Phrases:R36/37/38
Borate(1-),hydrotris(5-methyl-3-phenyl-1H-pyrazolato-kN1)-, potassium (1:1), (T-4)- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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